Cas no 66953-64-8 (N-(2-chlorophenyl)-2-(methylamino)benzamide)

• Product Name: N-(2-chlorophenyl)-2-(methylamino)benzamide
• CAS No: 66953-64-8
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 964985
• PubChem ID: 288565
• Update Time: 2025-04-19

N-(2-chlorophenyl)-2-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• NSC149823; AC1Q3RUV; AC1L69UA; Oprea1_320501; AC1Q40Y8; CTK2F7505; MolPort-002-465-235; AR-1J7842;
•  
• N-(2-chlorophenyl)-2-(methylamino)benzamide
• NSC149823
• DTXSID30302246
• Oprea1_320501
• EN300-06936
• AKOS008967100
• NSC-149823
• N-(2-chlorophenyl)-2-methylamino-benzamide
• 66953-64-8
• Z56946039
• G35664

• Inchi： 1S/C14H13ClN2O/c1-16-12-8-4-2-6-10(12)14(18)17-13-9-5-3-7-11(13)15/h2-9,16H,1H3,(H,17,18)
• InChI Key： IGHZHLIRWFWIEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC=CC=1NC)=O

Computed Properties

• Exact Mass: 260.07179
• Monoisotopic Mass: 260.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13